Cas no 2839143-40-5 (2-Bromo-6-chloro-3-methanesulfonylpyridine)

• Product Name: 2-Bromo-6-chloro-3-methanesulfonylpyridine
• CAS No: 2839143-40-5
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• CID: 5465229
• Update Time: 2025-07-20

2-Bromo-6-chloro-3-methanesulfonylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-3-methanesulfonylpyridine
• Z6735477489
• 2-Bromo-6-chloro-3-methanesulfonylpyridine

• Inchi： 1S/C6H5BrClNO2S/c1-12(10,11)4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： DHHCSJNDCJTCDR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Cl)S(C)(=O)=O

Computed Properties

• Exact Mass: 268.89129 g/mol
• Monoisotopic Mass: 268.89129 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.53
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-6-chloro-3-methanesulfonylpyridine

Introduction to 2-Bromo-6-chloro-3-methanesulfonylpyridine (CAS No: 2839143-40-5)

2-Bromo-6-chloro-3-methanesulfonylpyridine, identified by its CAS number 2839143-40-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents.

The molecular structure of 2-Bromo-6-chloro-3-methanesulfonylpyridine consists of a pyridine ring substituted with a bromine atom at the 2-position, a chlorine atom at the 6-position, and a methanesulfonyl group at the 3-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of both bromine and chlorine atoms provides multiple sites for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In recent years, 2-Bromo-6-chloro-3-methanesulfonylpyridine has been extensively studied for its potential applications in drug discovery. Its structural features make it an excellent candidate for designing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against kinases, which are key enzymes in cancer signaling pathways. The methanesulfonyl group, in particular, has been found to enhance binding affinity and selectivity, making it a valuable tool in rational drug design.

One of the most compelling aspects of 2-Bromo-6-chloro-3-methanesulfonylpyridine is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products and known drugs. This approach has led to the discovery of several compounds with significant therapeutic potential. For example, recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding underscores the importance of 2-Bromo-6-chloro-3-methanesulfonylpyridine as a key intermediate in developing new anti-inflammatory agents.

The pharmaceutical industry has also shown interest in 2-Bromo-6-chloro-3-methanesulfonylpyridine due to its potential use in treating neurological disorders. Preliminary research indicates that derivatives of this compound may modulate neurotransmitter systems by interacting with specific receptors in the brain. These interactions could lead to the development of new treatments for conditions such as depression, anxiety, and epilepsy. The ability to fine-tune the structure of these derivatives allows researchers to optimize their pharmacological properties, ensuring greater efficacy and reduced side effects.

In addition to its applications in drug discovery, 2-Bromo-6-chloro-3-methanesulfonylpyridine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a component in semiconductors and conductive polymers. The bromine and chlorine substituents facilitate further chemical modifications, allowing for the creation of tailored materials with specific electronic characteristics. This interdisciplinary application highlights the broad versatility of this compound beyond traditional pharmaceuticals.

The synthesis of 2-Bromo-6-chloro-3-methanesulfonylpyridine is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. These improvements have not only reduced costs but also enhanced the quality and purity of the final product. As a result, researchers can now explore more complex derivatives with greater confidence, knowing that they have access to high-quality starting materials.

The future prospects for 2-Bromo-6-chloro-3-methanesulfonylpyridine are promising, with ongoing research uncovering new applications and refining existing ones. The continued exploration of its biological activities and synthetic potential will likely lead to further breakthroughs in pharmaceuticals and materials science. As our understanding of this compound grows, so too will its impact on scientific innovation and technological advancement.